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Compound of Interest

Compound Name:
Aluminium lithium tri-tert-butoxide

hydride

Cat. No.: B152737 Get Quote

An In-depth Technical Guide to CAS Number 17476-04-9: Lithium Tri-tert-butoxyaluminum

Hydride

Introduction
Lithium tri-tert-butoxyaluminum hydride, identified by CAS number 17476-04-9, is a selective

and mild reducing agent widely employed in organic synthesis. Unlike its more powerful

counterpart, lithium aluminum hydride (LAH), the steric hindrance imposed by its three bulky

tert-butoxy groups moderates its reactivity. This allows for the chemoselective reduction of

specific functional groups, making it an invaluable tool for the synthesis of complex organic

molecules, including pharmaceuticals and agrochemicals.[1][2] This guide provides a

comprehensive overview of its properties, synthesis, mechanism of action, and applications,

with a focus on experimental protocols and safety considerations for researchers and drug

development professionals.

Physicochemical and Chemical Properties
Lithium tri-tert-butoxyaluminum hydride is a white, powdery solid that is sensitive to air and

moisture.[1][3] Its key properties are summarized in the tables below.
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Property Value

Appearance White powder or chunks.[1][3][4]

Melting Point 300-319 °C (decomposes).[1][3]

Boiling Point
Not applicable; sublimes at 280°C under

vacuum.[1]

Solubility

Soluble in tetrahydrofuran (THF), diglyme, and

ethylene glycol dimethyl ether; slightly soluble in

ether.[1]

Water Solubility Reacts violently with water.[1][3][4]

Density ~1.03 g/mL (for a 1M solution in THF).[5]

Stability
Stable in dry air, but slowly hydrolyzes in moist

air.[1] It is air and moisture sensitive.[1]

Chemical Identifiers
Identifier Value

IUPAC Name lithium;hydride;tributoxyalumane.[3][4]

Synonyms
Lithium tri-tert-butoxyaluminohydride, LTBA,

Lithium aluminum-tri-tert-butoxyhydride.[2][6]

Molecular Formula C₁₂H₂₈AlLiO₃.[2][4][7]

Molecular Weight 254.27 g/mol .[2][4]

Linear Formula LiAlH[OC(CH₃)₃]₃.[3][4]

SMILES
[H-].[Li+].CC(C)(C)O--INVALID-LINK--OC(C)

(C)C

InChI Key XIBWXKCNMDQBHM-UHFFFAOYSA-N.[2][3]

PubChem CID 16702147.[3][4]

EC Number 241-490-8.[3][4]

Beilstein/Reaxys No. 5796791.[3][4]
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Synthesis
Lithium tri-tert-butoxyaluminum hydride is typically prepared by the reaction of lithium aluminum

hydride (LiAlH₄) with three equivalents of tert-butanol.[1][2] The reaction is generally performed

in an ethereal solvent, such as diethyl ether or tetrahydrofuran, under an inert atmosphere to

prevent reaction with moisture.[2][8] The reaction proceeds with the evolution of hydrogen gas.

[1]

Reaction:LiAlH₄ + 3 (CH₃)₃COH → LiAlH[OC(CH₃)₃]₃ + 3 H₂[1]

Synthesis of Lithium Tri-tert-butoxyaluminum Hydride
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Synthesis Workflow.

Mechanism of Action and Selectivity
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The reducing power of lithium tri-tert-butoxyaluminum hydride stems from the transfer of a

hydride ion (H⁻) from the aluminum atom to an electrophilic center, typically the carbonyl

carbon of an aldehyde, ketone, or acid chloride.[2]

The key feature of this reagent is its enhanced selectivity compared to LiAlH₄. With only one

hydride available for reduction and three sterically demanding tert-butoxy groups, access to the

aluminum center is significantly hindered.[2] This steric bulk prevents the reduction of less

reactive functional groups such as esters, nitriles, and amides, which are readily reduced by

LiAlH₄.[1][2] This chemoselectivity is highly advantageous in the synthesis of multifunctional

molecules.[2]
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General Mechanism of Carbonyl Reduction by LTBA

Li⁺ [H-Al(O-t-Bu)₃]⁻
(LTBA)

R-C(=O)-X
(Carbonyl Compound)

Hydride Attack

Tetrahedral Intermediate
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Reduced Product
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Aqueous Workup
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Reduction Mechanism.
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Applications in Organic Synthesis
The primary application of lithium tri-tert-butoxyaluminum hydride is as a selective reducing

agent.[1][2]

Reduction of Acid Chlorides to Aldehydes: This is a hallmark reaction for LTBA. It efficiently

reduces acid chlorides to aldehydes at low temperatures, and the reaction stops at the

aldehyde stage without further reduction to the alcohol.[1][2]

Reduction of Aldehydes and Ketones: It readily reduces aldehydes and ketones to their

corresponding primary and secondary alcohols.[1] It exhibits notable stereoselectivity in the

reduction of cyclic ketones.[1]

Selective Reductions: Due to its mild nature, it can selectively reduce an aldehyde or ketone

in the presence of less reactive groups like esters, amides, or nitriles.[1]

Experimental Protocols
The following is a representative protocol for the selective reduction of an acid chloride to an

aldehyde, a common application of lithium tri-tert-butoxyaluminum hydride.

Protocol: Reduction of an Acid Chloride to an Aldehyde
Materials:

Acid Chloride (1 equivalent)

Lithium tri-tert-butoxyaluminum hydride (1.0 M solution in THF, 1.1-1.5 equivalents)

Anhydrous Tetrahydrofuran (THF)

Hydrochloric Acid (e.g., 1 M HCl) for workup

Ethyl Acetate or Diethyl Ether for extraction

Saturated Sodium Bicarbonate Solution

Brine (Saturated NaCl solution)
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Anhydrous Sodium Sulfate or Magnesium Sulfate

Equipment:

Three-necked round-bottom flask

Dropping funnel or syringe pump

Magnetic stirrer

Inert atmosphere setup (Nitrogen or Argon)

Low-temperature thermometer

Ice bath or cryocooler

Separatory funnel

Rotary evaporator

Procedure:

Setup: Assemble a dry, three-necked flask equipped with a magnetic stirrer, thermometer,

and a dropping funnel under an inert atmosphere of nitrogen or argon.

Dissolution: Dissolve the acid chloride in anhydrous THF in the flask.

Cooling: Cool the solution to a low temperature, typically between -78 °C (dry ice/acetone

bath) and 0 °C (ice bath), to control the reaction's exothermicity and selectivity.[9]

Addition of Reducing Agent: Slowly add the lithium tri-tert-butoxyaluminum hydride solution

dropwise via the dropping funnel or a syringe pump.[10] It is crucial to maintain the low

temperature throughout the addition to prevent over-reduction.[10]

Reaction Monitoring: Stir the reaction mixture at the low temperature for a specified time

(e.g., 1-3 hours).[9] The progress can be monitored by thin-layer chromatography (TLC) or

gas chromatography (GC).
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Quenching: Once the reaction is complete, quench it carefully by slowly adding an aqueous

acid solution (e.g., 1 M HCl) at low temperature.[9]

Extraction: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel

and extract the product with an organic solvent like ethyl acetate or diethyl ether.[9]

Washing: Wash the combined organic layers sequentially with water, saturated sodium

bicarbonate solution, and brine.[9]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude

aldehyde.

Purification: Purify the crude product by distillation or column chromatography as needed.
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Experimental Workflow for Aldehyde Synthesis
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Experimental Workflow.
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Safety, Handling, and Storage
Lithium tri-tert-butoxyaluminum hydride is a hazardous chemical that requires careful handling.

GHS Hazard Information
Hazard Class Code Statement

Substances which in contact

with water emit flammable

gases

H260

In contact with water releases

flammable gases which may

ignite spontaneously.[3]

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[3]

Serious Eye Damage/Eye

Irritation
H318

Causes serious eye damage.

[3]

Handling:

Handle under an inert gas (e.g., nitrogen or argon) in a well-ventilated area or a glove box.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[7]

Avoid contact with skin, eyes, and clothing.[7]

Keep away from water, moisture, and sources of ignition.[3][7] Use spark-proof tools.[7]

Avoid formation of dust and aerosols.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][7]

The material is air and moisture sensitive and should be stored under an inert atmosphere.

[1]

Never allow the product to come into contact with water during storage.[3]
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First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Seek immediate medical attention.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

Analytical Characterization
The identity and purity of products obtained from reactions involving lithium tri-tert-

butoxyaluminum hydride are typically confirmed using standard analytical techniques. For

example, in the synthesis of an aldehyde from an acid chloride, the product can be

characterized by:

Infrared (IR) Spectroscopy: To confirm the presence of the aldehyde C-H stretch (~2720

cm⁻¹) and the carbonyl (C=O) stretch (~1710 cm⁻¹), and the disappearance of the acid

chloride carbonyl peak.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR to identify the characteristic

aldehyde proton signal (δ 9-10 ppm) and other structural features.[9]

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product

and confirm its molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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